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Compound of Interest

Compound Name: IND 1316

Cat. No.: B14764663

For Researchers, Scientists, and Drug Development Professionals

Introduction

IND 1316 is an indole-based small molecule that has garnered significant interest within the
scientific community for its potential neuroprotective effects. Identified as an activator of AMP-
activated protein kinase (AMPK), IND 1316 is being investigated for its therapeutic promise in
neurodegenerative disorders, particularly Huntington's disease. This technical guide provides a
comprehensive overview of the chemical structure and synthesis of IND 1316, intended to
serve as a valuable resource for researchers and professionals in the field of drug discovery
and development.

Chemical Structure and Properties

IND 1316 is chemically known as 3-[3-(phenylmethoxy)phenyl]-1H-indole-2-carboxylic acid. Its
structure is characterized by a central indole-2-carboxylic acid scaffold, with a benzyloxy-
substituted phenyl group at the 3-position of the indole ring.
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Identifier Value

3-[3-(phenylmethoxy)phenyl]-1H-indole-2-

UPAC Name carboxylic acid
CAS Number 1888473-12-8[1]
Molecular Formula C22H17NO3[1]
Molecular Weight 343.38 g/mol [1]

Synthesis of IND 1316

The synthesis of IND 1316 is a multi-step process that begins with the iodination of 1H-indole-
2-carboxylic acid. The subsequent steps involve a Suzuki coupling reaction to introduce the
substituted phenyl ring, followed by benzylation of the hydroxyl group.

Experimental Protocols
Step 1: Synthesis of 3-iodo-1H-indole-2-carboxylic acid (Compound 2)

To a solution of 1H-indole-2-carboxylic acid (1.0 eq) in a suitable solvent, N-iodosuccinimide
(NIS) (1.1 eq) is added portionwise at room temperature. The reaction mixture is stirred for a
specified period until the starting material is consumed, as monitored by thin-layer
chromatography (TLC). Upon completion, the reaction is quenched, and the crude product is
purified by crystallization or column chromatography to yield 3-iodo-1H-indole-2-carboxylic
acid.

Step 2: Synthesis of 3-(3-hydroxyphenyl)-1H-indole-2-carboxylic acid (Compound 3)

A mixture of 3-iodo-1H-indole-2-carboxylic acid (1.0 eq), (3-hydroxyphenyl)boronic acid (1.2
eq), a palladium catalyst such as Pd(PPh3)4 (0.05 eq), and a base like sodium carbonate (2.0
eq) is prepared in a mixture of solvents (e.g., toluene, ethanol, and water). The reaction mixture
is heated under an inert atmosphere for several hours. After completion, the mixture is cooled,
acidified, and the product is extracted. Purification by column chromatography affords 3-(3-
hydroxyphenyl)-1H-indole-2-carboxylic acid.

Step 3: Synthesis of 3-[3-(phenylmethoxy)phenyl]-1H-indole-2-carboxylic acid (IND 1316)
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To a solution of 3-(3-hydroxyphenyl)-1H-indole-2-carboxylic acid (1.0 eq) and a base such as
potassium carbonate (2.0 eq) in a polar aprotic solvent like dimethylformamide (DMF), benzyl
bromide (1.2 eq) is added dropwise. The reaction mixture is stirred at room temperature until
the starting material is fully consumed. The product is then isolated by pouring the reaction
mixture into water and collecting the precipitate, which is further purified by recrystallization to
give the final product, IND 1316.

Quantitative Data

The following table summarizes key quantitative data related to the synthesis and biological
activity of IND 1316.

Parameter Value Reference

Predicted Aqueous Solubility

-5.787 to -8.139 [2]
(QPIlogS)
% Human Oral Absorption 85.952 [2]
Blood-Brain Barrier

-1.088 to -0.766 [2]

Permeability (QPlogBB)

o Induces phosphorylation of
AMPK Activation [2]
AMPK at Thr172 at 50 uM

o ) ) Weak interaction observed via
In vitro interaction with AMPK
Surface Plasmon Resonance [2]

complex (al/pl/yl
plex (al/B1/yl) (SPR)

Mechanism of Action: AMPK Signaling Pathway

IND 1316 exerts its neuroprotective effects through the activation of the AMP-activated protein
kinase (AMPK) signaling pathway.[2] AMPK is a crucial cellular energy sensor that, when
activated, shifts cellular metabolism from anabolic to catabolic processes to restore energy
balance. The activation of AMPK has been shown to be a neuroprotective factor in several
neurodegenerative diseases.[2]

Below is a diagram illustrating the proposed signaling pathway involving IND 1316.
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Caption: Proposed signaling pathway of IND 1316-mediated AMPK activation and downstream

neuroprotective effects.

Conclusion

This technical guide provides a detailed overview of the synthesis and chemical structure of
IND 1316, a promising neuroprotective agent. The provided experimental protocols,
guantitative data, and the signaling pathway diagram offer a solid foundation for researchers
and drug development professionals working on or interested in this class of compounds.
Further investigation into the precise molecular interactions and optimization of its properties
will be crucial for its potential translation into a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [IND 1316: A Technical Guide to its Synthesis and
Chemical Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14764663#synthesis-and-chemical-structure-of-ind-
1316]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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